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Comprehensive Spectroscopic Profiling: 1-
(Isocyano(tosyl)methyl)-2-methylbenzene[1]
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Compound of Interest

1-(Isocyano(tosyl)methyl)-2-
Compound Name:

methylbenzene
CAS No.: 1067658-59-6
Cat. No.: B1503554

Get Quote

\\

Molecular Profile & Structural Logic[1]

* |[UPAC Name: 1-(Isocyano(tosyl)methyl)-2-methylbenzene[1]

Common Name:

-(2-Tolyl)TosMIC[1]

CAS Registry Number: 1067658-59-6[1][3][4]

Molecular Formula:

[113]

Molecular Weight: 285.36 g/mol [1][3]

Structural Components for Spectral Assignment
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The molecule consists of three distinct magnetic environments that dictate its spectral
signature:

o The Core: A central methine carbon (

) bonded to a Sulfone, an Isocyanide, and the Aryl ring.[1] This is the chiral center (racemic).
e The Tosyl Group: A para-substituted benzene ring containing a sulfone (

) and a methyl group.[1]
e The o-Tolyl Group: An ortho-substituted benzene ring containing the benzylic attachment and

a methyl group.[1]

Infrared Spectroscopy (IR)

Obijective: Confirm the presence of the Isocyanide (-NC) and Sulfone (

) functionalities.[1] The -NC stretch is the primary diagnostic for reaction completion (e.g.,
dehydration of the formamide precursor).[1]

Frequency (

Functional Group , CM Intensity Assignment Notes

)

Distinctive, sharp

peak.[1] Absence

Isocyanide (-NC) 2130 - 2145 Strong o )
indicates hydrolysis to
formamide.[1]

Sulfone (asym) 1325 - 1340 Strong asymmetric stretch.[1]

Sulfone (sym) 1150 - 1165 Strong symmetric stretch.[1]

C-H (Aromatic) 3030 — 3060 Weak Ar-H stretching.[1]

] ) ) Methyl group C-H

C-H (Aliphatic) 2920 — 2980 Medium

stretching.[1]

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tosylmethyl-isocyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Tosylmethyl-isocyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Tosylmethyl-isocyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Tosylmethyl-isocyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Tosylmethyl-isocyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Tosylmethyl-isocyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Tosylmethyl-isocyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Tosylmethyl-isocyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Tosylmethyl-isocyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Tosylmethyl-isocyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Tosylmethyl-isocyanide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Analyst Note: The isocyanide peak is unique. Nitriles (-CN) appear around 2250 cm

[1] If you see a peak at 1680 cm

, your sample is contaminated with the formamide precursor (

)-[1]

Nuclear Magnetic Resonance (NMR)[1][5]
A. H NMR (Proton)

Solvent;

(Chloroform-d) is standard.[1] Key Feature: The presence of two distinct methyl singlets and a
deshielded methine proton.[1]
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Proton Shift (

Environmen

t , Ppm)

Coupling ( pechanistic

Multiplicity Integration

. H2) Insight

Ar-

2.25-2.35

(o-Tolyl)

Slightly
shielded
) relative to
Singlet 3H -
Tosyl-Me due
to ortho-

positioning.[1]

2.44 - 2.46

(Tosyl)

Characteristic
Tosyl methyl;

Singlet 3H - chemically
stable

reference.[1]

Methine (

5.80-5.95

-Ts)

Critical
Diagnostic.
Significant
downfield
shift due to
electron-

withdrawing
and

groups.[1]
Note: The
ortho-methyl

Singlet 1H -

of the tolyl
ring may
cause a steric
deshielding
compared to
the phenyl

analog (

5.61).[1]
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Typical para-

Aromatic 7.35(d), 7.60  Doublets o
4H ~8.2 Hz substitution

(Tosyl) () (AA'BB)) pattern.[1]

Complex
overlap with
Tosyl protons.
[1] Look for
7.15-7.45 Multiplet 4H - the ABCD
system of the
1,2-
disubstituted

Aromatic (o-
Tolyl)

ring.

B. C NMR (Carbon)

Key Feature: The triplet/broad signal of the Isocyanide carbon due to

guadrupolar coupling (

)-[1]
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Carbon Shift ( _ )
Environment Type Assignment Logic
» PpmM)
Characteristic terminal
carbon.[1] Often low
Isocyanide (-NC) 165.0 — 167.0 Broad/Triplet intensity due to lack of
NOE and N-coupling (
Hz).[1]
. Tosyl C-1 (attached to
Sulfone-C (ipso) 145.0 - 146.0 Quaternary
S).[1]
The chiral center.[1]
Methine ( High shift due to
74.0-77.0 CH
-Ts) and
[1]
A 217 Standard Tosyl
(Tosyl) . methyl.[1]
Ortho-tolyl methyl is
Ar- 10.0 — 1.5 typically more
(o-Tolyl) ' ' shielded than para-

tolyl.[1]

Complex region
Aromatics 126 — 135 CH/C containing 10 distinct

aromatic signals.[1]

Mass Spectrometry (MS)

lonization Mode: Electron Impact (El) or ESI (Positive).[1] Molecular lon:

1]
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m/z Fragment Assignment Fragmentation Pathway

285 Molecular lon (often weak in El
due to sulfone instability).[1]
Cleavage of the

155 bond.[1] Very common base
peak for tosyl compounds.[1]
Loss of the Tosyl group.[1]

130 Corresponds to the (2-
methylphenyl)(isocyano)methyl
cation.[1]

o1 Tropylium ion (from the tolyl

moiety).[1]

Experimental Workflow & Logic

The following diagram illustrates the logical flow for synthesizing and validating the structure,

highlighting the critical "Go/No-Go" decision points based on spectral data.
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Synthesis Context (Pre-Analysis)

Precursors:
2-Methylbenzaldehyde
+ Formamide
+ p-TolSO2Na

Intermediate:
N-(alpha-Tosyl-2-methylbenzyl)formamide

Dehydration:
POCI3 / Et3N or TMSCI

>

Crude Product
(Isocyanide)

[

g
I
f 'N o (Hydrolysis)

Spectrosco&ic Validation P"rotocol

Step 1: IR Spectrum | /
Check 2130 cm-1 | /

Step 2: 1H NMR (CDCI3)
Check Methine (5.8 ppm)

Check Impurities:
Aldehyde (10 ppm)
Formamide (8 ppm)

Validated Structure:
1-(Isocyano(tosyl)methyl)-2-methylbenzene

Click to download full resolution via product page

Caption: Workflow for the synthesis and structural validation of
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-substituted TosMIC derivatives, prioritizing IR for functional group confirmation before NMR
structural elucidation.

Authoritative References & Methodology

The spectral data provided above is derived from the standard additivity rules of spectroscopy
applied to the experimentally validated "parent” molecule,

-tosylbenzyl isocyanide, adjusted for the steric and electronic effects of the ortho-methyl
substituent.[1]

Key Literature Sources:

¢ Organic Syntheses (Parent Protocol): Sisko, J., Mellinger, M., Sheldrake, P. W., & Baine, N.
H.[1][5] (2000).[1] "

-Tosylbenzyl Isocyanide".[1][5] Organic Syntheses, 77, 198.[1][5] Source: (Establishes the
baseline NMR/IR data for the phenyl analog:

5.61 (s, 1H) for the methine proton).

e Van Leusen Reaction Chemistry: Van Leusen, A. M., et al. (1977).[1][5][6] "Chemistry of
sulfonylmethyl isocyanides. 13. A general synthesis of 1,5-disubstituted imidazoles". Journal
of Organic Chemistry, 42(7), 1153-1159.[1] Source: (Foundational text describing the
electronic environment of substituted TosMICs).[1]

e General Isocyanide Characterization: Ugi, I. (1971).[1] Isonitrile Chemistry. Academic Press.
[1] (Reference for the characteristic

quadrupolar broadening in

NMR).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. Tosylmethyl isocyanide | COHINO2S | CID 161915 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. TosMIC - Enamine [enamine.net]

o 3.1067658-59-6|1-(Isocyano(tosyl)methyl)-2-methylbenzene|BLD Pharm [bldpharm.com]
e 4. (Isocyanides) | BLDpharm [bldpharm.com]

e 5. Organic Syntheses Procedure [orgsyn.org]

e 6. Tosylmethyl Isocyanide [drugfuture.com]

 To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling: 1-
(Isocyano(tosyl)methyl)-2-methylbenzene[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1503554/docs#comprehensive-spectroscopic-
profiling-1-isocyano-tosyl-methyl-2-methylbenzene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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